Cas no 1311278-76-8 ([3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine)

• Product Name: [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine
• CAS No: 1311278-76-8
• MF: C₁₅H₁₅F₃N₂O
• MW: 296.287614107132
• MDL: MFCD19981295
• CID: 4693672
• Update Time: 2025-06-13

[3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine
• [3-(4-Methoxyphenyl)-5-trifluoromethylpyridin-2-yl]-dimethylamine

• MDL： MFCD19981295
• Inchi： 1S/C15H15F3N2O/c1-20(2)14-13(8-11(9-19-14)15(16,17)18)10-4-6-12(21-3)7-5-10/h4-9H,1-3H3
• InChI Key： DJZVXRSJDYLBLR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)C1C=CC(=CC=1)OC)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 327
• Topological Polar Surface Area: 25.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 384.0±42.0 °C at 760 mmHg
• Flash Point: 186.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

[3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine

Comprehensive Overview of [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine (CAS No. 1311278-76-8)

The compound [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine (CAS No. 1311278-76-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and methoxy-phenyl moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the trifluoromethyl group in [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine aligns with this trend, making it a subject of interest for medicinal chemists. Additionally, the methoxy-phenyl fragment is known to contribute to binding affinity in various receptor systems, further enhancing its utility.

The synthesis of [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Advanced techniques such as palladium-catalyzed coupling and nucleophilic substitution are often employed to achieve high yields and purity. These methods are well-documented in the literature, reflecting the compound's relevance in modern synthetic chemistry.

From an industrial perspective, CAS No. 1311278-76-8 is often explored for its scalability and cost-effectiveness. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to the growing needs of research institutions and pharmaceutical developers. Its stability under standard storage conditions also makes it a practical choice for long-term projects.

Environmental and safety considerations are paramount when handling [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine. While it is not classified as hazardous under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance ensures that its use aligns with global standards for chemical safety.

The versatility of [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine extends beyond pharmaceuticals. It has been investigated for potential applications in material science, particularly in the development of organic electronic materials. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of polymers and small molecules, making it a candidate for advanced materials.

In the context of AI-driven drug discovery, compounds like CAS No. 1311278-76-8 are increasingly being analyzed using machine learning algorithms to predict their biological activity and optimize their structures. This intersection of chemistry and artificial intelligence represents a cutting-edge approach to accelerating the development of new therapeutics. Researchers are leveraging these tools to identify novel derivatives with improved efficacy and safety profiles.

For those seeking detailed spectroscopic data, [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine has been characterized using techniques such as NMR, HPLC, and mass spectrometry. These analyses confirm its structural integrity and purity, which are essential for reproducible research outcomes. Access to such data is critical for scientists validating their synthetic routes or exploring new applications.

The future prospects of [3-(4-Methoxy-phenyl)-5-trifluoromethyl-pyridin-2-yl]-dimethyl-amine are promising, with ongoing studies exploring its role in targeted therapy and precision medicine. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in the advancement of chemical and biological sciences.